Pedilstatin
Overview
Description
Pedilstatin is a phorbol ester that is 4-deoxyphorbol in which the hydroxy groups at positions 12 and 13 have been replaced by octa-2,4-dienoyloxy and acetyloxy groups respectively. It has a role as a plant metabolite. It is a phorbol ester, an acetate ester and a primary allylic alcohol.
Scientific Research Applications
Cancer Cell Growth Inhibition
Pedilstatin, isolated from a Republic of Maldives Pedilanthus species, has demonstrated significant potential as a cancer cell growth inhibitor. It exhibits a strong inhibitory effect on the growth of P388 lymphocytic leukemia cell lines. Additionally, pedilstatin offers protection against HIV-1 infection in human-derived lymphoblastoid CEM-SS cells and shows inhibition of protein kinase C, which is crucial in regulating cell growth and apoptosis (Pettit et al., 2002).
HIV-1 Infection Protection
In concentrations of 2−5 μM, pedilstatin has been found to protect up to 80% of human-derived lymphoblastoid CEM-SS cells from infection and cell-killing by HIV-1. This indicates a potential application in the treatment or prevention of HIV-1 infection, highlighting its multifaceted therapeutic potential (Pettit et al., 2002).
Protein Kinase C Inhibition
Pedilstatin shows inhibition of protein kinase C with a Ki of 620 ± 20 nM. Protein kinase C plays a key role in several cellular processes, including proliferation, differentiation, and apoptosis. Inhibiting this enzyme can be crucial in the treatment of various diseases, particularly cancers, where dysregulated kinase activity is often observed (Pettit et al., 2002).
properties
Product Name |
Pedilstatin |
|---|---|
Molecular Formula |
C30H40O7 |
Molecular Weight |
512.6 g/mol |
IUPAC Name |
[(1R,2R,6R,10S,11R,13S,14R,15R)-13-acetyloxy-1-hydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] (2Z,4E)-octa-2,4-dienoate |
InChI |
InChI=1S/C30H40O7/c1-7-8-9-10-11-12-24(33)36-27-18(3)29(35)22-13-17(2)25(34)21(22)14-20(16-31)15-23(29)26-28(5,6)30(26,27)37-19(4)32/h9-13,15,18,21-23,26-27,31,35H,7-8,14,16H2,1-6H3/b10-9+,12-11-/t18-,21-,22-,23+,26-,27-,29+,30-/m1/s1 |
InChI Key |
ALKHEZOKTHCOBM-GTBZSHDQSA-N |
Isomeric SMILES |
CCC/C=C/C=C\C(=O)O[C@@H]1[C@H]([C@@]2([C@@H]3C=C(C(=O)[C@@H]3CC(=C[C@H]2[C@H]4[C@@]1(C4(C)C)OC(=O)C)CO)C)O)C |
Canonical SMILES |
CCCC=CC=CC(=O)OC1C(C2(C3C=C(C(=O)C3CC(=CC2C4C1(C4(C)C)OC(=O)C)CO)C)O)C |
synonyms |
13-O-acetyl-12-O-(2'Z,4'E-octadienoyl)-4alpha-deoxyphorbol pedilstatin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[2-(4-Aminophenyl)-1-hydroxy-1-phosphono-ethyl]phosphonic acid](/img/structure/B1196534.png)
